Cas no 2034351-05-6 (N-{4-methoxy-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-ylmethyl}furan-2-carboxamide)

• Product name: N-{4-methoxy-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-ylmethyl}furan-2-carboxamide
• CAS No: 2034351-05-6
• MF: C₁₄H₁₇N₅O₃
• MW: 303.316482305527
• CID: 6062241
• PubChem ID: 121137636

N-{4-methoxy-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-ylmethyl}furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{4-methoxy-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-ylmethyl}furan-2-carboxamide
• F6438-3236
• 2034351-05-6
• AKOS026700885
• N-((4-methoxy-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-yl)methyl)furan-2-carboxamide
• N-[(4-methoxy-6-pyrrolidin-1-yl-1,3,5-triazin-2-yl)methyl]furan-2-carboxamide
• N-{[4-methoxy-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-yl]methyl}furan-2-carboxamide

• Inchi： 1S/C14H17N5O3/c1-21-14-17-11(9-15-12(20)10-5-4-8-22-10)16-13(18-14)19-6-2-3-7-19/h4-5,8H,2-3,6-7,9H2,1H3,(H,15,20)
• InChI Key： UVEFRMDTQDFGCC-UHFFFAOYSA-N
• SMILES： O(C)C1N=C(CNC(C2=CC=CO2)=O)N=C(N=1)N1CCCC1

Computed Properties

• Exact Mass: 303.13313942g/mol
• Monoisotopic Mass: 303.13313942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.4Ų
• XLogP3: 1.4

Additional information on N-{4-methoxy-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-ylmethyl}furan-2-carboxamide

Professional Introduction to N-{4-methoxy-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-ylmethyl}furan-2-carboxamide (CAS No. 2034351-05-6)

N-{4-methoxy-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-ylmethyl}furan-2-carboxamide is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This organofuran derivative is characterized by a triazine core linked to a furan moiety, with a pyrrolidine substituent at the 6-position of the triazine ring. The presence of these functional groups not only contributes to its complex chemical behavior but also opens up diverse possibilities for its application in drug discovery and development.

The CAS number 2034351-05-6 provides a unique identifier for this compound, ensuring precise classification and reference in scientific literature. The molecular structure of N-{4-methoxy-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-ylmethyl}furan-2-carboxamide consists of a rigid triazine ring system, which is known for its stability and ability to engage in multiple hydrogen bonding interactions. This structural motif is often exploited in the design of bioactive molecules due to its versatility in forming stable complexes with biological targets.

The 4-methoxy group on the triazine ring introduces a hydrophobic character to the molecule, while the furan moiety at the 2-position adds another layer of complexity by influencing both the electronic properties and solubility profile of the compound. The pyrrolidin-1-yl substituent further enhances the molecule's potential bioactivity by providing a nitrogen-rich environment that can interact with various biological receptors. These structural features collectively contribute to the compound's unique pharmacological properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction patterns of N-{4-methoxy-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-ylmethyl}furan-2-carboxamide with potential biological targets. Studies have suggested that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory pathways. The triazine core, in particular, has been identified as a key pharmacophore in several drug candidates that target inflammatory diseases, making this compound a promising candidate for further investigation.

In addition to its potential therapeutic applications, N-{4-methoxy-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-ylmethyl}furan-2-carboxamide has also been explored for its role in chemical synthesis. The presence of multiple reactive sites on its structure allows for diverse functionalization strategies, making it a valuable intermediate in the synthesis of more complex molecules. Researchers have leveraged its reactivity to develop novel synthetic pathways that could be applied in other areas of organic chemistry.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Key steps include the formation of the triazine ring, introduction of the furan moiety, and attachment of the pyrrolidine group. Each step must be meticulously controlled to ensure the correct regioisomer is obtained, as different isomers can exhibit significantly different biological activities. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating its use in both academic research and industrial applications.

Current research efforts are focused on evaluating the biological activity of N-{4-methoxy-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-ylmethyl}furan-2-carboxamide through both in vitro and in vivo studies. Preliminary results have shown promising interactions with certain inflammatory markers, suggesting potential therapeutic benefits in conditions such as arthritis and inflammatory bowel disease. Further studies are needed to confirm these findings and explore additional pharmacological targets.

The development of new pharmaceuticals often relies on understanding the intricate relationships between molecular structure and biological activity. N-{4-methoxy-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-ylmethyl}furan-2-carboxamide exemplifies how careful design and synthesis can lead to compounds with unique properties and potential therapeutic value. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the development of next-generation pharmaceuticals.

In conclusion, N-{4-methoxy-6-(pyrrolidin-1-y l)-1,3,5-triazin -2 - ylmethyl}furan - 2 - carboxamide (CAS No. 2034351 - 05 - 6) is a structurally complex and functionally versatile compound with significant potential in pharmaceutical chemistry. Its unique combination of functional groups makes it an attractive candidate for further exploration in drug discovery and development. As our understanding of its properties continues to grow, so too will its applications in addressing various therapeutic challenges.